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Compound of Interest

Compound Name: RuCl(p-cymene)[(R,R)-Ts-DPEN]

Cat. No.: B8759761

Get Quote

Part 1: Molecular Specifications & Physical
Properties
RuCl(p-cymene)[(R,R)-Ts-DPEN] (CAS: 192139-92-7) is a "piano-stool" ruthenium(II)

complex. It serves as a precatalyst that, upon activation with a base, generates a chiral

ruthenium hydride species capable of reducing ketones and imines with high enantioselectivity.

Physicochemical Data Table
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Property Specification

Formula

Molecular Weight 636.21 g/mol

Appearance Orange-red to brown crystalline powder

Melting Point 215 °C (decomposition)

Optical Rotation

(

,

)

Solubility

Soluble in

, Methanol, Isopropanol; Insoluble in Hexanes,

Water

Stability
Stable in air as a solid; sensitive to oxidation in

solution

Part 2: Spectroscopic Characterization
The following data sets provide the diagnostic fingerprints required to validate the identity and

purity of the complex.

Proton NMR ( NMR)
Solvent:

(Chloroform-d) | Frequency: 400/500 MHz The spectrum is characterized by three distinct
regions: the aliphatic cymene/tosyl signals, the chiral backbone methines, and the aromatic
region.
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Chemical Shift
(

ppm)

Multiplicity Integration Assignment
Diagnostic
Note

1.10 – 1.35 Doublet (d) 6H Cymene

Diastereotopic

methyls may

appear as two

sets.

2.10 – 2.25 Singlet (s) 3H Cymene Distinct sharp

singlet.

2.30 – 2.45 Singlet (s) 3H Tosyl
Often overlaps

slightly with

cymene methyl.

2.60 – 2.90 Septet (sep) 1H Cymene
Characteristic

isopropyl

methine.

3.60 – 3.80 Multiplet (m) 1H Backbone to Amine (

).

3.90 – 4.10 Multiplet (m) 1H Backbone to Sulfonamide (

).

5.20 – 5.60 Doublets (d) 4H
Cymene

Aromatics

-coordinated ring

protons (upfield

shifted).

6.90 – 7.80 Multiplets (m) 14H Aromatic Protons

Phenyl rings

(DPEN) + Tosyl

ring.

Infrared Spectroscopy (FT-IR)
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Method: KBr Pellet or ATR Key functional groups confirm the coordination of the Ts-DPEN

ligand.

3300 – 3100 cm⁻¹:

stretching. (Primary amine

and sulfonamide residue).

3060 – 3030 cm⁻¹:

aromatic stretching.

2960 – 2870 cm⁻¹:

aliphatic stretching (Cymene isopropyl/methyl).

1300 – 1150 cm⁻¹:

sulfonyl asymmetric and symmetric stretching. Strong, diagnostic bands.

Mass Spectrometry (ESI-MS)
Mode: Positive Ion Mode (

)

Molecular Ion:

peak is typically observed due to the labile chloride ligand.

m/z (approx): 601.15 (Calculated for

).

Isotope Pattern: Distinctive Ruthenium isotope envelope (

to

), showing a "staircase" pattern centered at the molecular mass.
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Part 3: Synthesis & Purification Protocol
The synthesis involves the bridge-splitting reaction of the ruthenium cymene dimer with the

chiral ligand.

Experimental Workflow
Reagents:

(Dimer)[1][2][3]

(R,R)-Ts-DPEN (Ligand)

Triethylamine (

) - Optional, used to facilitate deprotonation if starting from neutral ligand.

Solvent: Methanol (

) or Dichloromethane (

).

Procedure:

Charge: Place

(1.0 eq) and (R,R)-Ts-DPEN (2.05 eq) in a flask.

Solvate: Add anhydrous Methanol or DCM under inert atmosphere (

or Ar).

React: Stir at room temperature for 2–4 hours. The orange suspension turns into a clear,

deep red/orange solution.

Concentrate: Remove solvent in vacuo to near dryness.

Precipitate: Add diethyl ether or hexanes to precipitate the complex.

Isolate: Filter the orange solid, wash with cold ether, and dry under high vacuum.
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Visualization: Synthesis Logic

Precursors:
[RuCl2(p-cymene)]2

+ (R,R)-Ts-DPEN

Bridge Splitting
Solvent: MeOH/DCM

Temp: 25°C, 2-4h

 Mix under Ar Monomeric Species
[RuCl(p-cymene)(TsDPEN)]

 Ligand Coordination Precipitation
Add Et2O/Hexane

 Concentration
Final Product
Orange Solid
Yield > 85%

 Filtration & Drying

Click to download full resolution via product page

Caption: Synthesis workflow converting the Ruthenium dimer into the monomeric precatalyst

via ligand exchange.

Part 4: Mechanistic Activation (The "Self-Validating"
System)
The complex supplied is a precatalyst.[4][5] It is chemically stable but catalytically inactive until

"switched on" by a base. This activation provides a self-validating mechanism: if the catalyst

works, the spectroscopic signature changes from the Chloride form to the Hydride form.

The Activation Cycle
Precatalyst: 18-electron Ru-Cl species (Orange).

Base Treatment: KOH or

removes HCl.

Active Species: Formation of the 16-electron Ru-Amido species (Purple/Blue transient),

which immediately dehydrogenates the solvent (Isopropanol) or Formic Acid to form the Ru-

Hydride (Yellow).

Validation: The appearance of a hydride signal in

NMR at

to

ppm confirms the active catalyst.
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Visualization: Catalytic Activation

Precatalyst
Ru-Cl (18e-)
(Stable Solid)

Amido Complex
Ru-N (16e-)

(Transient/Active)

 -HCl (Base: KOH/Et3N)

Ruthenium Hydride
Ru-H (18e-)

(Reducing Agent)

 +H2 (from iPrOH/HCOOH)

Chiral Alcohol
(S) or (R)

 Transfer H to Ketone

 Regenerate Catalyst

Click to download full resolution via product page

Caption: The catalytic cycle showing the activation of the stable precatalyst into the active

hydride species.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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